Cas no 1820685-18-4 (Tert-butyl 4,7-dichloroindole-1-carboxylate)

• Product Name: Tert-butyl 4,7-dichloroindole-1-carboxylate
• CAS No: 1820685-18-4
• MF: C₁₃H₁₃Cl₂NO₂
• MW: 286.153821706772
• CID: 4619353
• Update Time: 2025-06-26

Tert-butyl 4,7-dichloroindole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL 4,7-DICHLOROINDOLE-1-CARBOXYLATE
• Tert-butyl 4,7-dichloroindole-1-carboxylate

• Inchi： 1S/C13H13Cl2NO2/c1-13(2,3)18-12(17)16-7-6-8-9(14)4-5-10(15)11(8)16/h4-7H,1-3H3
• InChI Key： LNSBSXKOMJBSJA-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C=CN(C(=O)OC(C)(C)C)C=21)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 329
• XLogP3: 4.5
• Topological Polar Surface Area: 31.2

Additional information on Tert-butyl 4,7-dichloroindole-1-carboxylate

Tert-butyl 4,7-dichloroindole-1-carboxylate (CAS No. 1820685-18-4): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Tert-butyl 4,7-dichloroindole-1-carboxylate, identified by its CAS number 1820685-18-4, is a significant intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its unique structural framework, has garnered considerable attention due to its utility in the development of various bioactive molecules. The presence of both chloro and carboxylate functional groups makes it a valuable precursor for further chemical modifications, enabling the synthesis of complex pharmaceutical agents.

The indole core of Tert-butyl 4,7-dichloroindole-1-carboxylate is a well-documented scaffold in medicinal chemistry, known for its role in the development of drugs targeting a wide array of diseases. Recent studies have highlighted the potential of indole derivatives in addressing neurological disorders, infectious diseases, and even certain types of cancer. The dichloro substitution at the 4 and 7 positions enhances the reactivity of this molecule, making it an attractive candidate for further functionalization.

In the context of drug discovery, Tert-butyl 4,7-dichloroindole-1-carboxylate serves as a versatile building block. Its structural features allow for diverse chemical transformations, including nucleophilic aromatic substitution, metal-catalyzed cross-coupling reactions, and cyclization processes. These reactions are pivotal in constructing more complex molecules with desired pharmacological properties. For instance, researchers have leveraged this compound to develop novel inhibitors targeting enzymes involved in metabolic pathways relevant to diabetes and obesity.

One of the most compelling aspects of Tert-butyl 4,7-dichloroindole-1-carboxylate is its role in the synthesis of small-molecule drugs with potent biological activity. Recent advancements in computational chemistry have enabled the rational design of molecules based on this scaffold. By employing machine learning algorithms and molecular docking techniques, scientists can predict the binding affinity and pharmacokinetic profiles of derivatives before conducting labor-intensive wet chemistry experiments. This approach has significantly accelerated the drug discovery process.

The carboxylate group in Tert-butyl 4,7-dichloroindole-1-carboxylate is particularly noteworthy, as it provides a site for further derivatization. For example, esterification or amidation reactions can yield compounds with enhanced solubility or stability, crucial factors for drug formulation. Additionally, the tert-butyl group serves as a protecting group, allowing for selective deprotection under specific conditions when necessary.

The dichloro substitution pattern at positions 4 and 7 is another key feature that contributes to the reactivity and utility of this compound. These chlorine atoms can participate in various chemical transformations, such as nucleophilic aromatic substitution or metal-catalyzed coupling reactions. This flexibility makes Tert-butyl 4,7-dichloroindole-1-carboxylate a valuable asset in synthetic organic chemistry.

In recent years, there has been growing interest in developing green chemistry approaches to pharmaceutical synthesis. Tert-butyl 4,7-dichloroindole-1-carboxylate has been utilized in several such efforts. Researchers have explored catalytic methods that minimize waste and improve atom economy. For instance, transition metal-catalyzed reactions have been employed to construct complex indole derivatives under mild conditions. These methods align with the broader goal of sustainable pharmaceutical manufacturing.

The application of Tert-butyl 4,7-dichloroindole-1-carboxylate extends beyond traditional small-molecule drug development. It has also found utility in the synthesis of biologics and peptidomimetics. By incorporating this scaffold into larger molecular frameworks, scientists can create novel therapeutic agents with tailored biological activities. This interdisciplinary approach has opened up new avenues for treating previously untreatable conditions.

The future prospects for Tert-butyl 4,7-dichloroindole-1-carboxylate are promising. As our understanding of disease mechanisms evolves, so does our need for innovative therapeutic strategies. This compound will likely continue to play a pivotal role in generating new drug candidates that address unmet medical needs. Furthermore, advancements in synthetic methodologies will further enhance its utility.

In conclusion, Tert-butyl 4,7-dichloroindole-1-carboxylate (CAS No. 1820685-18-4) is a multifaceted intermediate with significant implications in pharmaceutical research and development. Its unique structural features and reactivity make it an indispensable tool for chemists and biologists alike. As we move forward into an era of precision medicine and targeted therapies, compounds like this will undoubtedly continue to drive innovation and improve patient outcomes.